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Abstract

Diethyl(vinyl)phosphine, also known as ethenyl(diethyl)phosphane, is an organophosphorus
compound with significant potential in synthetic chemistry and materials science. As a trivalent
phosphine, it possesses a reactive lone pair of electrons on the phosphorus atom, making it an
effective nucleophile and a valuable ligand in transition-metal catalysis. The presence of a vinyl
group provides a site for polymerization and other addition reactions, enabling its use as a
monomer for functional polymers and as a building block for more complex molecules. This
guide provides a comprehensive overview of the known physical and chemical properties of
Diethyl(vinyl)phosphine, its expected spectral characteristics, and general methodologies for
its synthesis and handling. It is important to note that while extensive data exists for the
structurally related Diethyl vinylphosphonate, specific experimental data for
Diethyl(vinyl)phosphine is less prevalent in publicly accessible literature. This document
consolidates available information and provides expert-inferred data where specific
experimental values are unavailable.

Core Physical and Chemical Properties
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Diethyl(vinyl)phosphine (CAS No: 13652-21-6) is a versatile chemical intermediate. Its core
properties are summarized below. Much of the quantitative physical data is computationally
derived in the absence of extensive experimental reports.[1]

Physical Properties

The physical characteristics of Diethyl(vinyl)phosphine are presented in Table 1. These
properties are essential for its handling, storage, and use in various experimental setups.

Property Value Source
Molecular Formula CeH13P [1]
Molecular Weight 116.14 g/mol [1]
Appearance Not Reported (Expected:

Colorless Liquid)
Boiling Point 125 °C at 744 Torr LookChem
Monoisotopic Mass 116.075487412 Da [1]
XLogP3 1.2 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor
C:;untg p ! ]
Rotatable Bond Count 3 [1]

Note: Many physical properties are computed by PubChem and have not been experimentally
verified in peer-reviewed literature.

Chemical Properties and Reactivity

Diethyl(vinyl)phosphine exhibits dual reactivity stemming from its phosphine and vinyl
moieties.

e Phosphine Reactivity: The phosphorus atom possesses a lone pair of electrons, making it a
potent nucleophile and a soft ligand for transition metals. It readily coordinates to metals like
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palladium, platinum, nickel, and rhodium, making it a candidate for use in catalysis, such as
in cross-coupling reactions.[2][3] The steric and electronic properties of the phosphine can
be tuned by the ethyl and vinyl substituents. It is also susceptible to oxidation, readily
reacting with oxygen or other oxidizing agents to form Diethyl(vinyl)phosphine oxide.

 Vinyl Group Reactivity: The carbon-carbon double bond can undergo various addition
reactions. It is a key functional group for polymerization, allowing for the synthesis of
poly(diethylvinylphosphine) through radical or metal-catalyzed processes. This reactivity is
analogous to the well-documented polymerization of vinylphosphonates.[4][5][6] The vinyl
group can also participate in Michael-type addition reactions.[7]

A summary of its core reactivity is depicted below.

Phosphine Reactivity Vinyl Group Reactivity
Diethyl(vinyl)phosphine Diethyl(vinyl)phosphine
Oxidation (e.g., Oz) Coordination (e.g., Pd, Pt) olymerization ' Nucleophilic Addition

Metal Complex

Diethyl(vinyl)phosphine Oxide [M(P(Et)2(vinyl))n]

Poly(diethylvinylphosphine) Michael Addition Product

Click to download full resolution via product page

Caption: Key chemical reactivities of Diethyl(vinyl)phosphine.
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Spectral Properties (Predicted)

Detailed experimental spectra for Diethyl(vinyl)phosphine are not widely published. However,
characteristic spectral data can be predicted based on its structure and data from analogous
compounds.

NMR Spectroscopy

Predicted Chemical Predicted
Nucleus . o Notes
Shift (3) Multiplicity

) Based on similar
Singlet (proton ] ) ]
sip -20 to -30 ppm trialkylphosphines like
decoupled) ) )
diethylphosphine.[8]

Vinyl protons,

complex coupling to
H 5.5-6.5 ppm ddd (ABC system)

each other and to

phosphorus.

Methylene protons (-

1.4-1.8 ppm m
CHz2-) of ethyl groups.
Methyl protons (-CHs
0.9-1.2 ppm dt yip ( )
of ethyl groups.
Vinyl Ca (C=CH-P),
13C 130 - 140 ppm d coupled to
phosphorus.
Vinyl C(3 (C=CH-P),
125 - 135 ppm d coupled to
phosphorus.
Methylene C (-CHz2-),
15- 25 ppm d coupled to
phosphorus.
Methyl C (-CHs),
10 - 15 ppm d coupled to

phosphorus.
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Infrared (IR) Spectroscopy

Expected characteristic absorption bands are listed in Table 3.

Wavenumber (cm~—?) Vibration Type Intensity
3080 - 3010 =C-H stretch Medium

2960 - 2850 C-H stretch (alkyl) Strong

1620 - 1600 C=C stretch Medium

1465 - 1450 -CH2- bend Medium

1410 - 1400 =CH:z in-plane bend Strong

990 & 910 =C-H out-of-plane bend Strong

750 - 650 P-C stretch Medium-Strong

Experimental Protocols
Generalized Synthesis of Diethyl(vinyl)phosphine

A specific, detailed protocol for the synthesis of Diethyl(vinyl)phosphine is not readily
available in the literature. However, a plausible and common method for preparing
vinylphosphines involves the reaction of a secondary phosphine with acetylene or the reaction
of a metal phosphide with a vinyl halide. A generalized protocol based on the latter is provided
below.

Reaction: (CH3CHz2)2PLi + CH2=CHCI -~ (CH3CH2)2P(CH=CHz2) + LiCl

Materials:

Diethylphosphine

n-Butyllithium (n-BuLi) in hexanes

Vinyl chloride (or vinyl bromide)

Anhydrous diethyl ether or Tetrahydrofuran (THF)
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e Anhydrous hexanes

o Standard Schlenk line and glassware

e Dry ice/acetone condenser

Procedure:

Preparation of Lithium Diethylphosphide: Under an inert atmosphere (Argon or Nitrogen), a
solution of diethylphosphine in anhydrous THF is cooled to -78 °C.

An equimolar amount of n-BuLi is added dropwise to the stirred solution. The reaction is
allowed to proceed for 1-2 hours at low temperature to ensure complete formation of lithium
diethylphosphide.

Reaction with Vinyl Halide: Vinyl chloride gas is bubbled through the solution, or a solution of
vinyl bromide in THF is added dropwise, maintaining the temperature at -78 °C.

After the addition is complete, the reaction mixture is allowed to warm slowly to room
temperature and stirred overnight.

Workup and Purification: The reaction is quenched by the slow addition of degassed water.
The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed under reduced pressure.

The crude Diethyl(vinyl)phosphine is purified by vacuum distillation to yield the final
product.

Safety Note: Diethylphosphine is highly pyrophoric and toxic. n-Butyllithium is corrosive and
pyrophoric. Vinyl chloride is a known carcinogen. This synthesis must be performed by trained
personnel in a well-ventilated fume hood under a strict inert atmosphere.
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Caption: Generalized workflow for the synthesis of Diethyl(vinyl)phosphine.

Biological Activity and Signaling Pathways

There is no specific information in the current literature describing signaling pathways or
defined biological roles for monomeric Diethyl(vinyl)phosphine. Its high reactivity, particularly
the pyrophoric nature of related secondary and tertiary phosphines, suggests potential for high
cytotoxicity, though this has not been explicitly studied.

In contrast, polymers derived from the related but more oxidized Diethyl vinylphosphonate,
specifically poly(diethyl vinylphosphonate) (PDEVP), have been investigated for
biocompatibility. Studies have shown that PDEVP conjugates have a negligible impact on cell
mortality rates in human cell lines, suggesting that in a polymeric and oxidized state, this
structural backbone is well-tolerated.[9] This information may be relevant for researchers
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considering the development of materials based on a poly(vinylphosphine) backbone, which
would likely require oxidation to the more stable and less toxic phosphine oxide form for any
biological application.

Safety and Handling

e Hazards: Based on related trialkylphosphines, Diethyl(vinyl)phosphine is expected to be
highly reactive, potentially pyrophoric (ignites spontaneously in air), and toxic upon
inhalation, ingestion, or skin contact. It is likely to have a strong, unpleasant odor.

» Handling: Must be handled under an inert atmosphere (e.g., argon or nitrogen) using
Schlenk line or glovebox techniques. All glassware should be oven-dried and cooled under

vacuum.

o Personal Protective Equipment (PPE): Flame-retardant lab coat, chemical safety goggles,
face shield, and appropriate chemical-resistant gloves are required.

o Storage: Store in a tightly sealed container under an inert atmosphere in a cool, dry, well-
ventilated area away from sources of ignition and oxidizing agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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